Cas no 174261-09-7 (Benzoic acid, 5-cyano-2,4-dimethoxy-)
174261-09-7 structure
Product Name:Benzoic acid, 5-cyano-2,4-dimethoxy-
CAS No:174261-09-7
MF:C10H9NO4
MW:207.182762861252
CID:1359422
Update Time:2024-08-17
Benzoic acid, 5-cyano-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-cyano-2,4-dimethoxy-
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- Inchi: 1S/C10H9NO4/c1-14-8-4-9(15-2)7(10(12)13)3-6(8)5-11/h3-4H,1-2H3,(H,12,13)
- InChI Key: XBCDJGGXTRLARG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C#N)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 207.05317
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 407.5±45.0 °C(Predicted)
- PSA: 79.55
- pka: 3.80±0.10(Predicted)
Benzoic acid, 5-cyano-2,4-dimethoxy- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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